Cas no 705927-40-8 (5,7-Benzoxazolediamine(9CI))

• Product Name: 5,7-Benzoxazolediamine(9CI)
• CAS No: 705927-40-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 557477
• PubChem ID: 23009622
• Update Time: 2025-04-19

5,7-Benzoxazolediamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 5,7-Benzoxazolediamine(9CI)
• 1,3-benzoxazole-5,7-diamine
• AKOS004121623
• 705927-40-8
• SCHEMBL2272407
• DTXSID10629761

• Inchi： 1S/C7H7N3O/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,8-9H2
• InChI Key： JVFBYKDIGRBMGU-UHFFFAOYSA-N
• SMILES： O1C=NC2C=C(C=C(C1=2)N)N

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.07